Cas no 1421620-34-9 (2-Chloro-1-iodo-3-(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene
• CAS No: 1421620-34-9
• MF: C₇H₃ClF₃IO
• MW: 322.450803995132
• MDL: MFCD30145988
• CID: 5085329
• PubChem ID: 71239474
• Update Time: 2025-10-29

2-Chloro-1-iodo-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-iodo-3-(trifluoromethoxy)benzene
• s10460
• Benzene, 2-chloro-1-iodo-3-(trifluoromethoxy)-
• BS-44743
• 1421620-34-9
• DTXSID601260247
• SCHEMBL14661385
• MFCD30145988
• 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene

• MDL： MFCD30145988
• Inchi： 1S/C7H3ClF3IO/c8-6-4(12)2-1-3-5(6)13-7(9,10)11/h1-3H
• InChI Key： JXURMPLVXWFEPQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1Cl)OC(F)(F)F

Computed Properties

• Exact Mass: 321.88692g/mol
• Monoisotopic Mass: 321.88692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene

Comprehensive Overview of 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene (CAS No. 1421620-34-9)

2-Chloro-1-iodo-3-(trifluoromethoxy)benzene (CAS No. 1421620-34-9) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo functional groups, has garnered attention for its versatility in cross-coupling reactions and as a building block for advanced materials. Its molecular structure, combining chloro and iodo substituents, offers distinct reactivity patterns, making it valuable for researchers exploring C-I bond activation and aryl halide transformations.

In recent years, the demand for halogenated benzene derivatives like 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene has surged due to their role in developing agrochemicals, pharmaceutical intermediates, and electronic materials. A trending topic in organic chemistry is the use of such compounds in palladium-catalyzed reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex molecules. Researchers frequently search for "iodoarene reactivity" or "trifluoromethoxy benzene applications," highlighting the compound's relevance in modern synthetic methodologies.

The physicochemical properties of 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene include a moderate boiling point and solubility in common organic solvents like dichloromethane and tetrahydrofuran. These traits facilitate its use in high-throughput screening and parallel synthesis, addressing the growing need for efficient drug discovery platforms. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the compound's stability under harsh reaction conditions, a feature often queried in forums discussing "robust aryl halides for catalysis."

From an industrial perspective, 1421620-34-9 is pivotal in producing liquid crystal materials and OLED precursors, aligning with the booming demand for flexible displays and energy-efficient technologies. Searches for "benzene derivatives in optoelectronics" or "halogenated aromatics for OLEDs" reflect this intersection of chemistry and materials science. The compound's regioselective functionalization potential also makes it a candidate for designing custom ligands in asymmetric catalysis, a hot topic in green chemistry initiatives.

Quality control and analytical characterization of 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene typically involve GC-MS, HPLC, and NMR spectroscopy, ensuring compliance with ISO standards. Laboratories prioritizing "high-purity halogenated compounds" or "CAS 1421620-34-9 suppliers" emphasize the need for reliable sourcing and stringent purity thresholds (>98%). This aligns with broader industry trends toward traceability and sustainable sourcing in fine chemicals.

In summary, 2-Chloro-1-iodo-3-(trifluoromethoxy)benzene (CAS No. 1421620-34-9) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials engineering. Its adaptability to diverse reaction conditions and alignment with cutting-edge research queries ensures its continued prominence in both academic and industrial settings. Future explorations may focus on its photophysical properties or bioconjugation potential, further expanding its utility.